Cas no 2034286-27-4 (5-chloro-2-(4-cyclobutylpiperazin-1-yl)pyrimidine hydrochloride)

• Product Name: 5-chloro-2-(4-cyclobutylpiperazin-1-yl)pyrimidine hydrochloride
• CAS No: 2034286-27-4
• MF: C₁₂H₁₈Cl₂N₄
• MW: 289.204120159149
• CID: 6049507
• PubChem ID: 92130806
• Update Time: 2025-05-25

5-chloro-2-(4-cyclobutylpiperazin-1-yl)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(4-cyclobutylpiperazin-1-yl)pyrimidine hydrochloride
• F6544-1257
• 2034286-27-4
• AKOS026703430
• 5-chloro-2-(4-cyclobutylpiperazin-1-yl)pyrimidine;hydrochloride

• Inchi： 1S/C12H17ClN4.ClH/c13-10-8-14-12(15-9-10)17-6-4-16(5-7-17)11-2-1-3-11;/h8-9,11H,1-7H2;1H
• InChI Key： JKEQUCBWALPKHC-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)N1CCN(CC1)C1CCC1.Cl

Computed Properties

• Exact Mass: 288.0908520g/mol
• Monoisotopic Mass: 288.0908520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5-chloro-2-(4-cyclobutylpiperazin-1-yl)pyrimidine hydrochloride

Introduction to 5-chloro-2-(4-cyclobutylpiperazin-1-yl)pyrimidine hydrochloride (CAS No. 2034286-27-4)

5-chloro-2-(4-cyclobutylpiperazin-1-yl)pyrimidine hydrochloride, identified by its CAS number 2034286-27-4, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrimidine class, which is well-documented for its broad spectrum of biological activities and therapeutic potential. The structural incorporation of a chloro group and a 4-cyclobutylpiperazine moiety enhances its pharmacological profile, making it a valuable scaffold for the development of novel therapeutic agents.

The 5-chloro-2-(4-cyclobutylpiperazin-1-yl)pyrimidine hydrochloride molecule exhibits unique chemical and pharmacological properties that have garnered attention from researchers worldwide. The presence of the chloro substituent at the 5-position of the pyrimidine ring contributes to its reactivity and interaction with biological targets, while the 4-cyclobutylpiperazine side chain provides stability and improves solubility characteristics. These features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various kinases and other enzymes involved in cancer progression. Pyrimidine derivatives, including 5-chloro-2-(4-cyclobutylpiperazin-1-yl)pyrimidine hydrochloride, have shown promise in this area due to their ability to modulate enzyme activity and disrupt signaling pathways. The compound’s structural features align well with known pharmacophores that are critical for binding to protein targets, making it a promising lead compound for further optimization.

One of the most compelling aspects of 5-chloro-2-(4-cyclobutylpiperazin-1-yl)pyrimidine hydrochloride is its potential in oncology research. Studies have demonstrated that pyrimidine-based compounds can inhibit the activity of tyrosine kinases, which are overexpressed in many cancer cell lines. The chloro group enhances binding affinity by participating in hydrogen bonding or electrostatic interactions with residues in the active site of the target enzyme. Additionally, the 4-cyclobutylpiperazine moiety contributes to favorable pharmacokinetic properties, including improved metabolic stability and oral bioavailability.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates like 5-chloro-2-(4-cyclobutylpiperazin-1-yl)pyrimidine hydrochloride. These techniques allow researchers to rapidly evaluate the binding affinity and selectivity of compounds against various biological targets. The integration of machine learning algorithms has further enhanced the efficiency of virtual screening, enabling more targeted experiments in wet labs.

The synthesis of 5-chloro-2-(4-cyclobutylpiperazin-1-yl)pyrimidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions, cyclization processes, and salt formation. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve reaction efficiency and minimize byproduct formation.

In clinical trials, compounds with structural similarities to 5-chloro-2-(4-cyclobutylpiperazin-1-yl)pyrimidine hydrochloride have demonstrated efficacy in treating various types of cancer. For instance, pyrimidine-based kinase inhibitors have shown significant promise in targeting HER2-positive breast cancer and non-small cell lung cancer. The mechanism of action typically involves inhibition of downstream signaling pathways that promote cell proliferation and survival. Ongoing research aims to optimize these compounds further to enhance their therapeutic index and reduce potential side effects.

The pharmacological profile of 5-chloro-2-(4-cyclobutylpiperazin-1-yl)pyrimidine hydrochloride also suggests potential applications beyond oncology. Preclinical studies have indicated that this compound may exhibit anti-inflammatory properties by modulating immune cell function. Additionally, its ability to interact with multiple targets makes it a versatile scaffold for developing drugs with dual or multi-target activity.

Regulatory considerations play a crucial role in the development and commercialization of pharmaceutical compounds like 5-chloro-2-(4-cyclobutylpiperazin-1-yl)pyrimidine hydrochloride. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently under controlled conditions. Furthermore, rigorous toxicological studies are conducted to assess safety profiles before human clinical trials can commence.

The future direction of research on 5-chloro-2-(4-cyclobutilypiperazin--1--y]pyrimidine hydrochloride includes exploring novel derivatives with enhanced potency and selectivity. Structure-based drug design approaches leverage computational models to predict how small modifications can improve binding affinity without compromising efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,5-chloro--2--(4--cyclobutyipiperazini--1--y]pyrimidne hydrochlidre (CAS No.--20342S8--27--S) represents a promising compound with significant therapeutic potential particularly in oncology research Its unique structural features make it an attractive candidate for further development as a novel therapeutic agent While challenges remain regulatory considerations synthetic optimization continue efforts ongoing will likely lead valuable advancements medical science